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Compound of Interest

Compound Name: S6K1-IN-DG2

Cat. No.: B1680452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and

handling of a dimethyl sulfoxide (DMSO) stock solution of S6K1-IN-DG2, a potent p70

ribosomal S6 kinase 1 (S6K1) inhibitor. Adherence to this protocol is crucial for ensuring the

stability, and consistent performance of the compound in various experimental settings.

Introduction and Application Notes
S6K1-IN-DG2 is a selective inhibitor of p70S6K with an IC50 value of less than 100 nM[1][2].

S6K1 is a key downstream effector of the mTORC1 signaling pathway, which is a central

regulator of cell growth, proliferation, protein synthesis, and metabolism[3][4][5]. Dysregulation

of the mTOR/S6K1 pathway is implicated in numerous diseases, including cancer, metabolic

disorders, and neurodegenerative diseases[4][6]. S6K1-IN-DG2 serves as a valuable tool for

investigating the physiological and pathological roles of S6K1.

Mechanism of Action: S6K1 is activated via phosphorylation by mTORC1 and PDK1[7]. Once

active, S6K1 phosphorylates several substrates, including the 40S ribosomal protein S6, which

enhances the translation of specific mRNAs. S6K1 also participates in a negative feedback

loop by phosphorylating insulin receptor substrate 1 (IRS-1), which attenuates PI3K/Akt

signaling[6][7][8]. By inhibiting S6K1, S6K1-IN-DG2 allows for the specific interrogation of

these downstream events and feedback mechanisms.

Considerations for Working with DMSO:
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Hygroscopicity: DMSO is highly hygroscopic and readily absorbs moisture from the air. The

presence of water can significantly impact the solubility of compounds like S6K1-IN-DG2[1]

[2]. It is imperative to use a new, unopened bottle or a properly stored anhydrous grade of

DMSO.

Compound Stability: While DMSO is an excellent solvent for many organic molecules, it can

also affect the stability of certain compounds and proteins[9][10][11]. Stock solutions of

S6K1-IN-DG2 in DMSO are stable for a limited time and require specific storage conditions

to maintain integrity[1].

Assay Interference: The final concentration of DMSO in an assay should be kept to a

minimum (typically <0.5%) as it can interfere with biological assays[12][13]. Ensure that all

experimental conditions, including controls, contain the same final concentration of DMSO.

Quantitative Data Summary
The physicochemical properties of S6K1-IN-DG2 are summarized below.

Property Value Reference

Molecular Formula C16H17BrN6O [1]

Molecular Weight 389.25 g/mol [1]

CAS Number 871340-88-4 [1]

Appearance Off-white to light yellow solid [1]

IC50 < 100 nM for p70S6K [1][2]

Solubility in DMSO 50 mg/mL (128.45 mM) [1][2]

The following table provides calculations for preparing common stock solution concentrations.
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Desired Stock
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 2.5690 mL 12.8452 mL 25.6904 mL

5 mM 0.5138 mL 2.5690 mL 5.1381 mL

10 mM 0.2569 mL 1.2845 mL 2.5690 mL

50 mM 0.0514 mL 0.2569 mL 0.5138 mL

Experimental Protocols
Protocol: Preparation of a 10 mM S6K1-IN-DG2 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution. The volumes can be

adjusted according to the table above for different desired concentrations.

Materials:

S6K1-IN-DG2 powder

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Pipettors and sterile tips

Equipment:

Vortex mixer

Bath sonicator

Workflow for Stock Solution Preparation
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Preparation Workflow

Start
Weigh S6K1-IN-DG2

powder accurately
Add appropriate volume

of anhydrous DMSO
Vortex and/or sonicate

until fully dissolved
Aliquot into single-use

cryogenic vials
Store at -20°C or -80°C,

protected from light
End

Click to download full resolution via product page

Caption: Workflow for S6K1-IN-DG2 stock solution preparation.

Procedure:

Preparation: Before starting, allow the S6K1-IN-DG2 vial to equilibrate to room temperature

for at least 15-20 minutes to prevent condensation.

Weighing: Accurately weigh the desired amount of S6K1-IN-DG2 powder using a calibrated

analytical balance. For example, weigh 1 mg of the compound.

Solubilization: Add the calculated volume of anhydrous DMSO to the vial containing the

powder. To prepare a 10 mM stock solution from 1 mg of S6K1-IN-DG2, add 256.9 µL of

DMSO.

Dissolving: Tightly cap the vial and vortex thoroughly. If the compound does not fully

dissolve, use a bath sonicator for 5-10 minutes to aid dissolution[1][2]. Visually inspect the

solution to ensure there are no visible particulates. The solution should be clear.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile cryogenic vials[1].

Storage: Store the aliquots protected from light. For short-term storage (up to 1 month),

-20°C is suitable. For long-term storage (up to 6 months), store at -80°C[1].

Usage: When ready to use, thaw a single aliquot at room temperature. Before opening,

briefly centrifuge the vial to collect the contents at the bottom. Dilute the stock solution to the

final working concentration in the appropriate aqueous buffer or cell culture medium

immediately before use.
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Signaling Pathway Visualization
The mTOR/S6K1 signaling pathway is a critical axis in cellular regulation. The diagram below

illustrates the position of S6K1 within this pathway and its key interactions, including the

negative feedback loop it mediates.
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Caption: Simplified mTOR/S6K1 signaling pathway and point of inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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